Cas no 318267-30-0 (Amiodarone N-oxide)

Amiodarone N-oxide Properties

Names and Identifiers

• Amiodarone N-oxide
• (2-Butyl-3-benzofuranyl)[4-(2-(diethylamino)ethoxy)-3,5-diiodophenyl]methanone
• Amiodarone N-Oxide Hydrochloride
• 318267-30-0
• SCHEMBL14023329
• (2-Butyl-3-benzofuranyl)[4-(2-(diethylamino)ethoxy)-3,5-diiodophenyl]methanone N-oxide
• Amiodarone Impurity 11
• Methanone, (2-butyl-3-benzofuranyl)[4-[2-(diethyloxidoamino)ethoxy]-3,5-diiodophenyl]-
• 2-(4-(2-butylbenzofuran-3-carbonyl)-2,6-diiodophenoxy)-N,N-diethylethan-1-amine oxide
• +Expand

• InChIKey： IYIKLHRQXLHMJQ-UHFFFAOYSA-N
• Inchi： 1S/C25H29I2NO3/c1-4-7-11-22-23(18-10-8-9-12-21(18)31-22)24(29)17-15-19(26)25(20(27)16-17)30-14-13-28(5-2)6-3/h8-10,12,15-16H,4-7,11,13-14H2,1-3H3
• SMILES： CCN(CCOC1C(I)=CC(C(C2=C(CCCC)OC3=CC=CC=C23)=O)=CC=1I)CC

Computed Properties

• Exact Mass: 661.01900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 11
• Monoisotopic Mass: 661.01860g/mol
• Heavy Atom Count: 32
• Complexity: 591
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• LogP: 6.96970
• PSA: 68.87000
• pka: 4.88±0.50(Predicted)